![molecular formula C23H33NO2 B5545836 N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1-adamantanecarboxamide](/img/structure/B5545836.png)
N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1-adamantanecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1-adamantanecarboxamide and related compounds involves several steps, including reactions of amines of the adamantane series with ethyl chlorooxoacetate and oxalyl chloride in methylene chloride under mild conditions (V. D'yachenko, V. Burmistrov, G. Butov, 2019). These procedures yield the desired adamantane derivatives with varying degrees of efficiency.
Molecular Structure Analysis
The molecular structure of adamantane derivatives, including N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1-adamantanecarboxamide, is characterized by the adamantane core, which contributes to the rigidity and three-dimensional configuration of the molecules. Quantum Theory of Atoms in Molecules (QTAIM) analysis and crystallographic studies provide insights into the nature of non-covalent interactions in these compounds, highlighting the role of hydrogen bonding and halogen interactions in stabilizing their structures (A. El-Emam et al., 2020).
Chemical Reactions and Properties
Adamantane derivatives undergo various chemical reactions that modify their structure and properties. For instance, the reaction of adamantane-1-carbohydrazide with heterocyclic aldehydes yields N′-heteroarylidene-1-adamantylcarbohydrazides with potent antimicrobial activity (A. El-Emam et al., 2012). These reactions demonstrate the versatility of adamantane derivatives in synthesizing compounds with specific biological activities.
Physical Properties Analysis
Adamantane derivatives exhibit distinctive physical properties, such as high thermal stability and unique photophysical characteristics. Studies on cyclophosphazenes containing adamantane units reveal that these compounds have significant thermal stability and exhibit interesting photophysical properties, making them suitable for various applications (İ. Ün et al., 2013).
Chemical Properties Analysis
The chemical properties of adamantane derivatives, such as N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1-adamantanecarboxamide, are influenced by the adamantane core and the substituents attached to it. These compounds are characterized by their stability, reactivity towards various reagents, and the ability to form stable complexes with metals and other chemical entities. Theoretical investigations, including DFT and QTAIM analyses, provide a deeper understanding of the electronic structure and reactivity of these compounds (L. H. Al-Wahaibi et al., 2018).
properties
IUPAC Name |
N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H33NO2/c1-15(2)20-5-4-16(3)8-21(20)26-7-6-24-22(25)23-12-17-9-18(13-23)11-19(10-17)14-23/h4-5,8,15,17-19H,6-7,9-14H2,1-3H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQDRGIKOQSTTLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCCNC(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H33NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]adamantane-1-carboxamide |
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